Cas no 1051463-88-7 (5-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole)

5-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole structure
1051463-88-7 structure
Product Name:5-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole
CAS No:1051463-88-7
MF:C7H10ClNS
MW:175.678999423981
MDL:MFCD06797200
CID:1097539
PubChem ID:15290876
Update Time:2025-04-20

5-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 5-(chloromethyl)-2-(1-methylethyl)-Thiazole
    • 5-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole
    • 5-(chloromethyl)-2-isopropylthiazole
    • BSB46388
    • SCHEMBL2306955
    • 5-(chloromethyl)-2-propan-2-yl-1,3-thiazole
    • EN300-1983475
    • 1051463-88-7
    • AM90540
    • QDERNLYZMPXHLG-UHFFFAOYSA-N
    • DB-090919
    • 5-chloromethyl-2-(isopropyl)thiazole
    • AT15053
    • AKOS014913342
    • MDL： MFCD06797200
    • Inchi： 1S/C7H10ClNS/c1-5(2)7-9-4-6(3-8)10-7/h4-5H,3H2,1-2H3
    • InChI Key： QDERNLYZMPXHLG-UHFFFAOYSA-N
    • SMILES： ClCC1=CN=C(C(C)C)S1

Computed Properties

  • Exact Mass: 175.0222482g/mol
  • Monoisotopic Mass: 175.0222482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 41.1Ų

5-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole Pricemore >>

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